(+-)-1-(4-Methoxybenzoyl)-5-(pentyloxy)-2-pyrrolidinone

• CAS RN: 136410-14-5
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 1-(4-methoxybenzoyl)-5-pentoxypyrrolidin-2-one
• InChI: InChI=1S/C17H23NO4/c1-3-4-5-12-22-16-11-10-15(19)18(16)17(20)13-6-8-14(21-2)9-7-13/h6-9,16H,3-5,10-12H2,1-2H3
• InChI Key: LQARFPFBWXUUDW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1CCC(=O)N1C(=O)C2=CC=C(C=C2)OC

Description

(+-)-1-(4-Methoxybenzoyl)-5-(pentyloxy)-2-pyrrolidinone is a useful research compound. Its molecular formula is C17H23NO4 and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

15.57 cm3 of a 1.5M solution of n-butyllithium in n-hexane is added at -70° C. to a solution of 4 g of 5-(1-pentyloxy) pyrrolidin-2-one in 80 cm3 of tetrahydrofuran. Agitation is carried out for 15 minutes at -70° C. then while maintaining this temperature, a solution of 3.98 g of para-anisoyl chloride at 58% in toluene is added. After allowing to return to ambient tempera-ture and evaporating under reduced pressure, the residue is chromatographed on silica (eluent: n-hexane-ethyl acetate 2-1). 5.1 g of sought product is obtained.